N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-isobutoxybenzenesulfonamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-(2-methylpropoxy)benzenesulfonamide
• InChI: InChI=1S/C21H28N2O5S2/c1-4-29(24,25)23-13-5-6-17-7-8-18(14-21(17)23)22-30(26,27)20-11-9-19(10-12-20)28-15-16(2)3/h7-12,14,16,22H,4-6,13,15H2,1-3H3
• InChI Key: LDNTUUVMENFWAZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OCC(C)C
• Molecular Formula: C21H28N2O5S2
• Molecular Weight: 452.6 g/mol

Description

This compound belongs to the class of organic compounds known as sulfonamides. Sulfonamides are an organosulfur group with the structure R−S(=O)2−NR2, consisting of a sulfonyl group (O=S=O) connected to an amine group (−NH2). They are relatively unreactive and have been used in various applications, including pharmaceuticals.

Scientific Research Applications

Nanotechnology Applications

Nanoparticles play a crucial role in various fields, including biology and medicine. While not directly related to this compound, understanding its interactions with nanoparticles could lead to innovative drug delivery systems or diagnostic tools. Nanotechnology research continues to explore size-dependent properties and applications.